Cas no 47491-38-3 (N-Desmethyl Azelastine)

• Product Name: N-Desmethyl Azelastine
• CAS No: 47491-38-3
• MF: C₂₁H₂₂ClN₃O
• MW: 367.871883869171
• CID: 332050
• PubChem ID: 162558
• Update Time: 2025-07-02

N-Desmethyl Azelastine Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,4-[(4-chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-
• N-Desmethyl Azelastine
• 2-(azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1-one
• desmethylazelastine
• 4-[(4-Chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-1(2H)-phthalazinone
• Demethylazelastine
• Azelastine Hydrochloride Impurity
• 4-(p-Chlorobenzyl)-2-[(hexahydro-1H-azepin)-4-yl]phthalazin-1(2H)-one
• Azelastin IMP
• N-Desmethyl Azelastine (1.0mg/ml in DMSO)
• FT-0666081
• CHEBI:197264
• SCHEMBL2820100
• Q27271119
• 2-(Azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1(2H)-one
• 47491-38-3
• AKOS030254511
• 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1H-azepin-4-yl)-
• UNII-8W9SOB28Q4
• N-DESMETHYLAZELASTINE
• DTXSID10963859
• CHEMBL2074921
• 4-(4-Chlorobenzyl)-2-(perhydroazepinyl-(4))-1(2H)-phthalazinone
• 4-(4-chlorobenzyl)-2-(hexahydroazepin-4-yl)-1-(2H)-phthalazinone
• 8W9SOB28Q4
• 2-(azepan-4-yl)-4-(4-chlorobenzyl)phthalazin-1(2H)-one
• 4-[(4-chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-l (2H)-phthalazinone
• CS-0566420
• 4-[(4-Chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-1(2H)-phthalazinone;Demethylazelastine
• HY-147336
• WRYCMIFVXDQIKN-UHFFFAOYSA-N
• BDBM50420234
• AZELASTINE_met006
• 4-(4-Chlorobenzyl)-2-(perhydroazepinyl-(4))-1(2H)-phthala zinone

• Inchi： 1S/C21H22ClN3O/c22-16-9-7-15(8-10-16)14-20-18-5-1-2-6-19(18)21(26)25(24-20)17-4-3-12-23-13-11-17/h1-2,5-10,17,23H,3-4,11-14H2
• InChI Key： WRYCMIFVXDQIKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C2C=CC=CC=2C(N(C2CCNCCC2)N=1)=O

Computed Properties

• Exact Mass: 367.14500
• Monoisotopic Mass: 367.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.7A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 90-95°C
• Boiling Point: 544.1±60.0 °C at 760 mmHg
• Flash Point: 282.8±32.9 °C
• Refractive Index: 1.66
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 46.92000
• LogP: 4.28410
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Desmethyl Azelastine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines